sodium 8-hydroxy-6-[(methylamino)sulfonyl]-1-naphthalenesulfonate hydrate

• IUPAC Name: sodium;8-hydroxy-6-(methylsulfamoyl)naphthalene-1-sulfonate;hydrate
• InChI: InChI=1S/C11H11NO6S2.Na.H2O/c1-12-19(14,15)8-5-7-3-2-4-10(20(16,17)18)11(7)9(13)6-8;;/h2-6,12-13H,1H3,(H,16,17,18);;1H2/q;+1;/p-1
• InChI Key: SDGAJDHLBCQFRF-UHFFFAOYSA-M
• Canonical SMILES: CNS(=O)(=O)C1=CC(=C2C(=C1)C=CC=C2S(=O)(=O)[O-])O.O.[Na+]
• Molecular Formula: C11H12NNaO7S2
• Molecular Weight: 357.3 g/mol

Description

Sodium 8-hydroxy-6-[(methylamino)sulfonyl]-1-naphthalenesulfonate hydrate (also known as MANS or MANS Na) is a chemical compound used in scientific research. It is a water-soluble compound that has been widely used in the field of biochemistry and physiology.

Mechanism of Action

MANS Na works by reacting with ROS to form a fluorescent compound. This reaction is based on the principle of electron transfer. The fluorescence intensity of MANS Na is directly proportional to the concentration of ROS in the sample.
Biochemical and Physiological Effects:
MANS Na has been shown to have antioxidant properties. It has been shown to protect cells from oxidative stress and to reduce the levels of ROS in cells. In addition, MANS Na has been shown to improve endothelial function and to reduce the risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using MANS Na in lab experiments is its high sensitivity and specificity for ROS detection. It is also relatively easy to use and can be used in a variety of experimental settings. However, MANS Na has some limitations. It is not suitable for use in vivo and its fluorescence can be affected by pH and temperature.

Future Directions

There are several future directions for the use of MANS Na in scientific research. One direction is the development of new fluorescent probes based on the structure of MANS Na. Another direction is the investigation of the role of ROS in various diseases using MANS Na. Finally, the use of MANS Na in the development of new drugs for the treatment of oxidative stress-related diseases is also a promising direction for future research.
Conclusion:
In conclusion, MANS Na is a useful compound in scientific research. Its ability to detect ROS and its antioxidant properties make it a valuable tool for investigating the role of ROS in various diseases. Although it has some limitations, its advantages make it a popular choice for many researchers. With the development of new fluorescent probes and the investigation of new applications for MANS Na, it is likely that its use in scientific research will continue to grow in the future.

Synthesis Methods

MANS Na can be synthesized by the reaction between 8-hydroxy-6-nitronaphthalene-1-sulfonic acid and methylamine in the presence of sulfuric acid. The resulting compound is then neutralized with sodium hydroxide to form MANS Na.

Scientific Research Applications

MANS Na has been used in scientific research as a fluorescent probe for the detection of reactive oxygen species (ROS) in cells. It has also been used as a pH indicator and as a fluorescent probe for the detection of metal ions. In addition, MANS Na has been used to study the effects of ROS on the cardiovascular system and to investigate the role of ROS in various diseases.